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Compound of Interest

Compound Name: 2,4,6-Trifluorophenyl isocyanate

Cat. No.: B1351153

CAS Number: 50528-80-8

This technical guide provides a comprehensive overview of 2,4,6-Trifluorophenyl isocyanate,
a key reagent for researchers, scientists, and professionals in drug development and materials
science. It covers its physicochemical properties, synthesis, reactivity, applications, and safety
protocols.

Physicochemical Properties

2,4,6-Trifluorophenyl isocyanate is a fluorinated organic compound characterized as a liquid
at room temperature.[1] The trifluoromethyl groups significantly influence its electronic
properties and reactivity.
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Property Value Reference
Molecular Formula C7H2F3NO [2][3]
Molecular Weight 173.09 g/mol [11[2][3]
Appearance Liquid [1]

Boiling Point 166.4°C at 760 mmHg [2]

Purity >98% [2]

1S/C7H2F3NO/c8-4-1-
InChl [2][3]
5(9)7(11-3-12)6(10)2-4/h1-2H

XORSGSHLSDFOHP-
INChl Key [2][3]
UHFFFAOYSA-N

) C1=C(C(=C(C=C1F)F)N=C=0)
Canonical SMILES

F
Topological Polar Surface Area  29.4 A2 [2]
XLogP3 3 [2]
Heavy Atom Count 12 [2]
Rotatable Bond Count 1 [2]

Synthesis and Reactivity
Synthesis

The synthesis of aryl isocyanates is commonly achieved through the reaction of the
corresponding aniline with phosgene or a phosgene equivalent, such as triphosgene. This
method is a standard procedure for producing a wide range of isocyanates.[4]
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Synthesis of 2,4,6-Trifluorophenyl Isocyanate

o - Triphosgene Inert Solvent Tertiary Amine Base
2T Lezailiie (Phosgene Equivalent) (e.g., Dichloromethane) (e.g., Triethylamine)
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2,4,6-Trifluorophenyl Isocyanate
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Caption: Synthetic pathway for 2,4,6-Trifluorophenyl isocyanate.

Reactivity

The isocyanate group (-N=C=0) is highly electrophilic, making it susceptible to attack by
nucleophiles.[5] This reactivity is the cornerstone of its utility in synthesis. It readily reacts with
amines to form urea derivatives and with alcohols to yield carbamates (urethanes). These
reactions are fundamental in the production of polyurethanes and other polymers, as well as in
the derivatization of drug molecules.[6]
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Reactions with Nucleophiles

Primary/Secondary Amine 2,4,6-Trifluorophenyl Alcohol/Phenol
(R-NH2 or Rz2NH) Isocyanate (R-OH)

Substituted Urea Carbamate (Urethane)

Forms Urea Linkage \ Forms Urethane Linkag}e}
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Caption: Reactivity of 2,4,6-Trifluorophenyl isocyanate with nucleophiles.

Applications in Research and Development
Trifluoromethyl-substituted phenyl isocyanates are valuable building blocks in several fields:
o Pharmaceutical Development: They serve as intermediates in the synthesis of complex

molecules with potential biological activity. The trifluoromethyl groups can enhance metabolic
stability, binding affinity, and cell permeability of drug candidates.[6]

o Polymer Chemistry: This isocyanate is used to synthesize high-performance polymers, such
as polyurethanes and polyureas. The fluorine atoms impart desirable properties like
increased thermal stability, chemical resistance, and altered surface properties.[6]

e Agrochemicals: It is employed in the formulation of pesticides and herbicides, where the
trifluoromethyl moiety can improve efficacy.[6]

o Chemical Probes: The reactivity of the isocyanate group allows for its use in creating
chemical probes to study biological systems and for the derivatization of molecules for
analytical purposes.

Experimental Protocols
General Synthesis of 2,4,6-Trifluorophenyl Isocyanate
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This protocol is a general method adapted from the synthesis of other aryl isocyanates.[4]

Experimental Workflow: Synthesis and Purification

o Add Triethylamine Warm to Room Temp
CeallipE5Ee ’ Dropwise & Stir for 2h

Dissolve Triphosgene Add 2,4,6-Trifluoroaniline Solvent Removal Purification
in DCM Solution Dropwise (Vacuum) (Distillation)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,4,6-Trifluorophenyl isocyanate.

Methodology:

o Reaction Setup: In a three-necked flask equipped with a dropping funnel, magnetic stirrer,
and nitrogen inlet, dissolve triphosgene (1.1 equivalents) in anhydrous dichloromethane
(DCM).

o Addition of Aniline: Dissolve 2,4,6-trifluoroaniline (1.0 equivalent) in anhydrous DCM and add
it dropwise to the stirred triphosgene solution at room temperature.

o Cooling: After the initial addition, cool the reaction mixture to approximately -35°C using an
appropriate cooling bath.

o Base Addition: Add triethylamine (3.0 equivalents) dropwise to the cooled mixture, ensuring
the temperature does not rise significantly.

¢ Reaction: Allow the mixture to slowly warm to room temperature and stir for 2-3 hours.
o Work-up: Remove the solvent under reduced pressure.

 Purification: The crude product can be purified by fractional distillation under vacuum to yield
pure 2,4,6-trifluorophenyl isocyanate.
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Synthesis of a Urea Derivative

This protocol demonstrates the typical reaction of 2,4,6-trifluorophenyl isocyanate with a
primary amine.

Methodology:

e Reactant Preparation: In a round-bottom flask, dissolve a primary amine (e.g., benzylamine,
1.0 equivalent) in a suitable aprotic solvent like tetrahydrofuran (THF) or DCM.

» |Isocyanate Addition: Add 2,4,6-trifluorophenyl isocyanate (1.0 equivalent) dropwise to the
stirred amine solution at room temperature. The reaction is often exothermic.

e Reaction: Stir the mixture at room temperature for 1-2 hours. The reaction progress can be
monitored by thin-layer chromatography (TLC).

« |solation: Upon completion, the urea product often precipitates from the solution. It can be
collected by filtration. If it remains in solution, the solvent is removed under reduced
pressure, and the resulting solid is purified by recrystallization.

Safety and Handling

2,4,6-Trifluorophenyl isocyanate is a hazardous chemical and must be handled with
appropriate safety precautions in a well-ventilated fume hood.[2][7]

Hazard Type GHS Hazard Statements
Flammability H226: Flammable liquid and vapour.[2][7]
Toxicity H330: Fatal if inhaled.[2][7]

H334: May cause allergy or asthma symptoms

or breathing difficulties if inhaled.[2][7] H340:
Health Hazards May cause genetic defects.[2] H350: May cause

cancer.[2] H372: Causes damage to organs

through prolonged or repeated exposure.[2]

Handling and Storage:
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o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[2][8] Use a NIOSH/MSHA-approved respirator.[9]

» Handling: Work under a chemical fume hood.[7] Avoid inhalation of vapor and contact with
skin and eyes.[8] Keep away from open flames, hot surfaces, and sources of ignition.[7][9]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][10]
Recommended storage temperature is 2-8°C.[2][7] The compound is moisture-sensitive and
should be stored under an inert atmosphere (e.g., nitrogen).[7][10]

o Incompatibilities: Incompatible with acids, strong oxidizing agents, strong bases, alcohols,
and amines.[9] Avoid exposure to moist air or water.[9]

First Aid Measures:

 Inhalation: Move the victim to fresh air. If breathing has stopped, provide artificial respiration.
Seek immediate medical attention.[7][11]

» Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water.
Seek immediate medical attention.[7][8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[7][8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-50528-80-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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